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Compound of Interest

Compound Name: 3-Tert-butylthio-2-carboxypyridine

Cat. No.: B014650

Note to the Reader: Despite a comprehensive search for experimental protocols and
application data for 3-Tert-butylthio-2-carboxypyridine, publicly available scientific literature
detailing its specific use, biological activity, and associated signaling pathways is exceptionally
limited. The information provided below is based on the general properties of related chemical
structures, such as pyridine carboxylic acids and their derivatives, and should be considered as
a foundational guide for exploratory research rather than an established protocol. All proposed
experimental designs will require significant optimization and validation by the end-user.

Introduction

3-Tert-butylthio-2-carboxypyridine is a substituted pyridine carboxylic acid. The pyridine ring
is a common scaffold in medicinal chemistry, and its derivatives have been explored for a wide
range of biological activities, including as enzyme inhibitors.[1] The presence of a carboxylic
acid group at the 2-position and a bulky tert-butylthio group at the 3-position suggests potential
for unique interactions with biological targets. This document aims to provide a theoretical
framework and starting point for researchers interested in investigating the potential
applications of this compound.

Chemical Structure:

Table 1: Physicochemical Properties of 3-Tert-butylthio-2-carboxypyridine
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Property Value Source
CAS Number 178811-41-1
Molecular Formula C10H13NO2S
Molecular Weight 211.28 g/mol

3-tert-Butylthiopicolinic Acid; 3-
Alternate Names [(1,1-Dimethylethyl)thio]-2-
pyridinecarboxylic Acid

Potential Applications and Hypothesized
Mechanisms of Action

Based on the structural features of 3-Tert-butylthio-2-carboxypyridine and the known
activities of similar compounds, potential areas of research include:

e Enzyme Inhibition: Pyridine carboxylic acid derivatives are known to act as enzyme
inhibitors. The carboxylic acid moiety can participate in hydrogen bonding or coordinate with
metal ions in an enzyme's active site, while the tert-butylthio group can engage in
hydrophobic interactions. Potential targets could include metalloenzymes or enzymes with

well-defined hydrophobic pockets.

» Proteomics Research: The compound is listed as a product for proteomics research,
suggesting it may be used as a tool for protein interaction studies, potentially as a fragment
for screening or as a starting point for the development of chemical probes.

Hypothesized Signaling Pathway Involvement:

Without experimental data, any depiction of a signaling pathway is purely speculative.
However, if 3-Tert-butylthio-2-carboxypyridine were to act as an inhibitor of a specific kinase
or phosphatase, it could modulate a downstream signaling cascade. For example, inhibition of
a hypothetical "Kinase X" would prevent the phosphorylation of its substrate, "Protein Y,"
thereby blocking downstream cellular responses.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b014650?utm_src=pdf-body
https://www.benchchem.com/product/b014650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane

Cytoplasm

3-Tert-butylthio-
2-carboxypyridine

Inhibition

Phosphorylation

Prepare Enzyme, Substrate, ‘Add Buffer, Enzyme, and Incubate at Optimal Read Signal
Q—»[Eum andl Compound Stock Compound (o Mcropiate Pre-incubate Add Substrate Temperane Stop Reaction (if necessary) (6.0, Absorbance, Fiuorescence) Calculate % Inhibition and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 3-Tert-butylthio-2-
carboxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014650#experimental-protocol-for-using-3-tert-
butylthio-2-carboxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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